Cas no 1270511-27-7 (2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol)

• Product Name: 2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol
• CAS No: 1270511-27-7
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 5698706
• PubChem ID: 77130037
• Update Time: 2025-07-27

2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(3-(METHYLSULFONYL)PHENYL)ETHAN-1-OL HCL
• EN300-1987394
• (R)-2-amino-2-(3-(methylsulfonyl)phenyl)ethanolHCl
• 2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol
• 2-AMINO-2-(3-(METHYLSULFONYL)PHENYL)ETHAN-1-OLHCL
• 1270511-27-7
• Benzeneethanol, β-amino-3-(methylsulfonyl)-

• Inchi： 1S/C9H13NO3S/c1-14(12,13)8-4-2-3-7(5-8)9(10)6-11/h2-5,9,11H,6,10H2,1H3
• InChI Key： NWIHYKJMGYEDRI-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)C(CO)N)(=O)=O

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 469.4±45.0 °C(Predicted)
• pka: 12.31±0.10(Predicted)

Additional information on 2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol

Introduction to 2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol (CAS No. 1270511-27-7)

2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol, with the CAS number 1270511-27-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its dual functionality, featuring both an amino group and a methanesulfonylphenyl moiety. The structural arrangement of these functional groups imparts unique chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The 3-methanesulfonylphenyl substituent is particularly noteworthy, as it introduces a strong electron-withdrawing effect through the sulfonyl group, which can influence the reactivity and electronic properties of the molecule. This feature is often exploited in medicinal chemistry to modulate the binding affinity and selectivity of drug candidates. In recent years, there has been a growing interest in designing molecules that incorporate sulfonyl groups due to their ability to enhance metabolic stability and binding interactions with biological targets.

One of the most compelling aspects of 2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol is its potential application in the development of novel therapeutic agents. The compound’s structure suggests that it could serve as a precursor for synthesizing small-molecule inhibitors targeting various disease pathways. For instance, its amino group can be readily modified to introduce additional pharmacophores, while the methanesulfonylphenyl moiety can be used to optimize interactions with specific protein receptors or enzymes.

Recent studies have highlighted the importance of aminosulfonate derivatives in drug discovery. These compounds have shown promise in inhibiting enzymes involved in inflammation, cancer, and infectious diseases. The presence of both an amino group and a sulfonyl group in 2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol positions it as a versatile building block for such derivatives. Researchers have been exploring its utility in generating novel scaffolds that exhibit enhanced pharmacological activity.

The synthesis of 2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the methanesulfonyl group typically involves sulfonation reactions, followed by reduction or other functionalization steps to achieve the desired structure. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yields and purity.

In terms of biological activity, preliminary investigations suggest that 2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol may exhibit inhibitory effects on certain enzymes relevant to metabolic disorders and neurodegenerative diseases. The methanesulfonylphenyl moiety is known to interact with aromatic residues in protein active sites, which could be leveraged to design selective inhibitors. Further experimental validation is needed to elucidate its exact mechanism of action and therapeutic potential.

The compound’s solubility profile and stability under various conditions are also critical factors to consider in its potential applications. Solubility tests indicate that 2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol has moderate solubility in polar solvents such as water and dimethyl sulfoxide (DMSO), which facilitates its use in solution-based assays and formulations. Stability studies have shown that it remains intact under controlled storage conditions, suggesting its suitability for long-term research applications.

From an industrial perspective, the scalability of synthesizing 2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol is an important consideration for its commercial viability. Process optimization efforts are ongoing to enhance production efficiency while maintaining high purity standards. Collaborative efforts between academic researchers and pharmaceutical companies are likely to drive advancements in both synthetic methodologies and applications.

The role of computational chemistry in designing and analyzing molecules like 2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol cannot be overstated. Molecular modeling techniques allow researchers to predict binding interactions, optimize molecular geometry, and assess potential side effects before conducting expensive wet-lab experiments. These computational tools are particularly valuable in identifying promising candidates for further experimental validation.

In conclusion, 2-amino-2-(3-methanesulfonylphenyl)ethan-1-ol (CAS No. 1270511-27-7) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its dual functionality makes it a versatile intermediate for synthesizing biologically active molecules, particularly those targeting inflammatory and neurodegenerative diseases. Continued research into its synthesis, biological activity, and industrial applicability will further solidify its role as a valuable asset in drug discovery efforts.